Cas no 1806763-12-1 (3-Bromo-4-chloro-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-4-chloro-2-(difluoromethyl)pyridine
• CAS No: 1806763-12-1
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• CID: 4927480
• Update Time: 2025-05-20

3-Bromo-4-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H3BrClF2N/c7-4-3(8)1-2-11-5(4)6(9)10/h1-2,6H
• InChI Key： ARFKLZMYFWIFBV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-chloro-2-(difluoromethyl)pyridine

Introduction to 3-Bromo-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1806763-12-1)

3-Bromo-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1806763-12-1) is a highly versatile and significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on a pyridine ring with a difluoromethyl group at the 2-position, has garnered considerable attention due to its utility in synthesizing a wide array of biologically active molecules. The unique structural features of this compound make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The pyridine core is a fundamental scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of halogen atoms, particularly bromine and chlorine, enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions like Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

The difluoromethyl group is another critical feature that contributes to the compound's appeal. This moiety is frequently incorporated into drug candidates due to its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. For instance, studies have shown that the introduction of difluoromethyl groups can enhance the bioavailability of small-molecule drugs by reducing their susceptibility to oxidative degradation.

In recent years, 3-Bromo-4-chloro-2-(difluoromethyl)pyridine has been extensively utilized in the development of kinase inhibitors, which are among the most successful classes of drugs in oncology. Kinases play a crucial role in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of this compound, researchers have synthesized novel inhibitors that target specific kinases with high selectivity and potency.

One notable application of 3-Bromo-4-chloro-2-(difluoromethyl)pyridine is in the synthesis of tyrosine kinase inhibitors (TKIs). These inhibitors have revolutionized the treatment of chronic myeloid leukemia (CML) and other cancers by selectively inhibiting aberrant tyrosine kinases. The bromo and chloro substituents on the pyridine ring provide excellent handles for further derivatization, enabling the optimization of potency and selectivity through structure-activity relationship (SAR) studies.

Furthermore, this compound has found utility in the development of agrochemicals. The structural motif present in 3-Bromo-4-chloro-2-(difluoromethyl)pyridine is common in many herbicides and fungicides due to its ability to disrupt essential biological processes in pests and weeds. Researchers have harnessed its reactivity to create new compounds with improved efficacy and environmental safety profiles.

The synthesis of 3-Bromo-4-chloro-2-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from readily available pyridine derivatives. The introduction of bromo and chloro substituents can be achieved through electrophilic aromatic substitution reactions, while the incorporation of the difluoromethyl group often requires specialized fluorination techniques such as metal-halogen exchange followed by reaction with a fluorinating agent.

Recent advances in synthetic methodologies have further streamlined the preparation of this compound. For example, transition-metal-catalyzed cross-coupling reactions now allow for more efficient and scalable synthesis compared to traditional methods. These advancements have not only improved yield but also reduced waste, aligning with the growing emphasis on green chemistry principles.

The biological activity of derivatives of 3-Bromo-4-chloro-2-(difluoromethyl)pyridine has been extensively studied in various disease models. Preclinical data suggest that certain analogs exhibit potent activity against a range of targets beyond kinases, including G protein-coupled receptors (GPCRs) and ion channels. This broad spectrum of activity makes it an attractive starting point for exploring new therapeutic modalities.

In conclusion, 3-Bromo-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1806763-12-1) is a cornerstone compound in modern drug discovery and agrochemical research. Its unique structural features enable diverse functionalization strategies, making it indispensable for synthesizing biologically active molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance is only expected to grow in the coming years.